3-(3-hydroxy-3-methylbutyl)-N-[2-(tetrahydro-2H-pyran-3-yl)ethyl]benzamide

• IUPAC Name: 3-(3-hydroxy-3-methylbutyl)-N-[2-(oxan-3-yl)ethyl]benzamide
• InChI: InChI=1S/C19H29NO3/c1-19(2,22)10-8-15-5-3-7-17(13-15)18(21)20-11-9-16-6-4-12-23-14-16/h3,5,7,13,16,22H,4,6,8-12,14H2,1-2H3,(H,20,21)
• InChI Key: RZCHZAHQJLQBBT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCC1=CC(=CC=C1)C(=O)NCCC2CCCOC2)O
• Molecular Formula: C19H29NO3
• Molecular Weight: 319.4 g/mol

Description

3-(3-hydroxy-3-methylbutyl)-N-[2-(tetrahydro-2H-pyran-3-yl)ethyl]benzamide is a useful research compound. Its molecular formula is C19H29NO3 and its molecular weight is 319.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 319.21474379 g/mol and the complexity rating of the compound is 370. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Novel Compounds for Biological Activities

Research has focused on the synthesis and biological evaluation of compounds structurally related to 3-(3-hydroxy-3-methylbutyl)-N-[2-(tetrahydro-2H-pyran-3-yl)ethyl]benzamide. For instance, novel benzamide-based 5-aminopyrazoles and their fused heterocycles have been developed, showing significant anti-avian influenza virus activity. This highlights the potential of such compounds in designing antiviral agents (Hebishy et al., 2020).

Material Science

In the realm of material science, compounds with a similar structure have been explored for their potential in creating new materials. The metalloligands derived from related ligands have shown promise in designing single-molecule and single-chain magnets, which are crucial for developing new magnetic materials with potential applications in data storage and quantum computing (Costes et al., 2010).

Green Chemistry

The synthesis of kojic acid derivatives in an ionic liquid represents a novel and environmentally friendly approach to chemical synthesis, demonstrating the compound's role in promoting green chemistry practices. This method highlights operational simplicity, higher yields, and reduced environmental impact, showcasing the versatility of compounds structurally related to this compound in facilitating eco-friendly chemical reactions (Li et al., 2013).